Cas no 2114618-77-6 (tert-butyl N-[2-(2-cyanophenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(2-cyanophenyl)ethyl]carbamate
• CAS No: 2114618-77-6
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5324577
• Update Time: 2025-05-28

tert-butyl N-[2-(2-cyanophenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(2-cyanophenyl)ethyl]carbamate
• Z2751959453

• Inchi： 1S/C14H18N2O2/c1-14(2,3)18-13(17)16-9-8-11-6-4-5-7-12(11)10-15/h4-7H,8-9H2,1-3H3,(H,16,17)
• InChI Key： WDNZFVXAIWZLHC-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=CC=1C#N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• XLogP3: 2.6
• Topological Polar Surface Area: 62.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on tert-butyl N-[2-(2-cyanophenyl)ethyl]carbamate

Research Brief on tert-Butyl N-[2-(2-cyanophenyl)ethyl]carbamate (CAS: 2114618-77-6) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-[2-(2-cyanophenyl)ethyl]carbamate (CAS: 2114618-77-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its tert-butyl protecting group and 2-cyanophenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and protease-targeting therapeutics. The structural features of this compound, including its carbamate linkage and aromatic nitrile group, contribute to its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl N-[2-(2-cyanophenyl)ethyl]carbamate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the nitrile group facilitates hydrogen bonding interactions with key residues in the BTK active site, while the tert-butyl carbamate moiety enhances metabolic stability. The optimized derivatives exhibited nanomolar potency against BTK and favorable pharmacokinetic profiles in preclinical models, suggesting potential applications in autoimmune diseases and B-cell malignancies.

Another significant advancement was reported in ACS Chemical Biology, where this compound was utilized as a building block for the development of activity-based probes targeting cysteine proteases. The 2-cyanophenyl group was shown to act as an electrophilic trap for catalytic cysteine residues, enabling selective labeling of protease active sites. This approach has opened new avenues for studying protease function in complex biological systems and for the discovery of allosteric inhibitors. The researchers emphasized the compound's compatibility with click chemistry modifications, allowing for versatile probe design and applications in chemical proteomics.

From a synthetic chemistry perspective, recent improvements in the preparation of tert-butyl N-[2-(2-cyanophenyl)ethyl]carbamate have been achieved through palladium-catalyzed cyanation reactions. A 2024 publication in Organic Process Research & Development described an optimized manufacturing process that achieves >90% yield with excellent purity, addressing previous challenges in scale-up. The new protocol employs safer cyanide sources and minimizes heavy metal contamination, making it more suitable for pharmaceutical production. These process improvements are particularly relevant as demand for this intermediate increases in both academic and industrial settings.

The safety profile and toxicological characteristics of tert-butyl N-[2-(2-cyanophenyl)ethyl]carbamate have also been investigated in recent preclinical studies. While the compound itself shows low acute toxicity (LD50 > 2000 mg/kg in rodent models), researchers caution about potential metabolite formation from nitrile hydrolysis. Current recommendations include proper handling precautions and thorough metabolite screening when incorporating this scaffold into drug candidates. These findings were presented at the 2023 International Conference on Pharmaceutical Sciences and have informed recent regulatory guidelines for similar nitrile-containing compounds.

Looking forward, the unique properties of tert-butyl N-[2-(2-cyanophenyl)ethyl]carbamate position it as a key player in several emerging areas of pharmaceutical research. Its applications in targeted protein degradation (PROTACs), covalent inhibitor design, and bioorthogonal chemistry continue to expand. Ongoing clinical trials featuring derivatives of this scaffold are expected to report results in 2025, potentially validating its therapeutic potential. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is likely to remain a focus of innovation in medicinal chemistry and chemical biology research.